2-(5-Cyclopentyl-1,2,4-oxadiazol-3-yl)ethanamine hydrochloride; 95%

• IUPAC Name: 2-(5-cyclopentyl-1,2,4-oxadiazol-3-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C9H15N3O.ClH/c10-6-5-8-11-9(13-12-8)7-3-1-2-4-7;/h7H,1-6,10H2;1H
• InChI Key: QXECDRQEGUJPBW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=NC(=NO2)CCN.Cl
• Molecular Formula: C9H16ClN3O
• Molecular Weight: 217.69 g/mol

Description

Molecular Structure Analysis

The molecular structure of “2-(5-Cyclopentyl-1,2,4-oxadiazol-3-yl)ethanamine hydrochloride” includes a 1,2,4-oxadiazole ring attached to a cyclopentyl group and an ethanamine group. The oxadiazole ring is a five-membered heterocyclic ring containing two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Scientific Research Applications

Cancer Therapy

1,2,4-Oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy. .

Age-Related Diseases

These compounds have shown promise as agents for treating age-related diseases. .

Antimicrobial Activity

.

Neurological Disorders

.

Anti-Inflammatory and Analgesic

.

Antiparasitic Properties

.

Future Directions

The future directions for research on “2-(5-Cyclopentyl-1,2,4-oxadiazol-3-yl)ethanamine hydrochloride” and similar compounds could include further exploration of their synthesis methods, chemical reactions, and potential applications. Given the versatility of oxadiazoles in organic chemistry and their potential in pharmaceutical applications, there is significant potential for future research in these areas.